Cas no 1510489-53-8 (3-(4-Chlorobenzyl)-1-methylpiperidin-4-one)

3-(4-Chlorobenzyl)-1-methylpiperidin-4-one is a synthetic organic compound featuring a piperidin-4-one core substituted with a 4-chlorobenzyl group at the 3-position and a methyl group at the 1-position. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a key intermediate in the synthesis of bioactive molecules. The chlorobenzyl moiety enhances lipophilicity, potentially improving membrane permeability in drug design. Its well-defined reactivity profile allows for selective functionalization, making it valuable in medicinal chemistry for developing receptor-targeted compounds. The compound's stability under standard conditions ensures reliable handling and storage, while its purity and consistency support reproducible synthetic outcomes in research and industrial settings.
3-(4-Chlorobenzyl)-1-methylpiperidin-4-one structure
1510489-53-8 structure
Product Name:3-(4-Chlorobenzyl)-1-methylpiperidin-4-one
CAS No:1510489-53-8
MF:C13H16ClNO
MW:237.725242614746
CID:4816427
Update Time:2025-06-13

3-(4-Chlorobenzyl)-1-methylpiperidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Chlorobenzyl)-1-methylpiperidin-4-one
    • Inchi: 1S/C13H16ClNO/c1-15-7-6-13(16)11(9-15)8-10-2-4-12(14)5-3-10/h2-5,11H,6-9H2,1H3
    • InChI Key: XSHDWPHXZUSYJN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CC1C(CCN(C)C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 248
  • XLogP3: 2.3
  • Topological Polar Surface Area: 20.3

3-(4-Chlorobenzyl)-1-methylpiperidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM506082-1g
3-(4-Chlorobenzyl)-1-methylpiperidin-4-one
1510489-53-8 97%
1g
$434 2022-09-02
Alichem
A129009155-1g
3-(4-Chlorobenzyl)-1-methylpiperidin-4-one
1510489-53-8 95%
1g
438.00 USD 2021-05-31

Additional information on 3-(4-Chlorobenzyl)-1-methylpiperidin-4-one

Recent Advances in the Study of 3-(4-Chlorobenzyl)-1-methylpiperidin-4-one (CAS: 1510489-53-8)

3-(4-Chlorobenzyl)-1-methylpiperidin-4-one (CAS: 1510489-53-8) is a chemical compound that has garnered significant attention in recent pharmaceutical and biochemical research due to its potential therapeutic applications. This compound, characterized by its piperidin-4-one core and chlorobenzyl substituent, has been the subject of various studies exploring its pharmacological properties, synthesis methods, and biological activities. The following research briefing provides an overview of the latest findings related to this compound, highlighting its significance in the field of chemical biology and medicinal chemistry.

Recent studies have focused on the synthesis and optimization of 3-(4-Chlorobenzyl)-1-methylpiperidin-4-one, aiming to improve its yield and purity for pharmaceutical applications. Advanced synthetic routes, including catalytic hydrogenation and microwave-assisted synthesis, have been explored to enhance the efficiency of its production. These methods not only reduce the reaction time but also minimize the formation of by-products, making the compound more viable for large-scale production. Researchers have also investigated the compound's stability under various conditions, providing valuable insights into its storage and handling requirements.

In the realm of pharmacology, 3-(4-Chlorobenzyl)-1-methylpiperidin-4-one has shown promising activity as a potential modulator of central nervous system (CNS) receptors. Preliminary in vitro and in vivo studies suggest that this compound exhibits affinity for specific neurotransmitter receptors, including dopamine and serotonin receptors. These findings indicate its potential utility in the development of novel therapeutics for neurological disorders such as Parkinson's disease, depression, and schizophrenia. However, further studies are required to elucidate its exact mechanism of action and to assess its safety profile in clinical settings.

Another area of interest is the compound's role in cancer research. Recent investigations have revealed that 3-(4-Chlorobenzyl)-1-methylpiperidin-4-one may possess cytotoxic properties against certain cancer cell lines. In particular, studies have demonstrated its ability to induce apoptosis in leukemia and breast cancer cells, possibly through the inhibition of key signaling pathways. These findings open new avenues for the development of targeted cancer therapies, although extensive preclinical and clinical trials are necessary to validate these effects and to determine the compound's therapeutic window.

In addition to its pharmacological potential, researchers have also explored the structural modifications of 3-(4-Chlorobenzyl)-1-methylpiperidin-4-one to enhance its bioactivity and reduce potential side effects. Structure-activity relationship (SAR) studies have identified specific functional groups that contribute to its biological activity, paving the way for the design of more potent and selective derivatives. Computational modeling and molecular docking studies have further supported these efforts, providing a deeper understanding of the compound's interactions with biological targets at the atomic level.

Despite the promising findings, challenges remain in the development of 3-(4-Chlorobenzyl)-1-methylpiperidin-4-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and to translate the compound's potential into clinical applications.

In conclusion, 3-(4-Chlorobenzyl)-1-methylpiperidin-4-one (CAS: 1510489-53-8) represents a compound of significant interest in the field of chemical biology and medicinal chemistry. Its diverse pharmacological activities, coupled with ongoing advancements in its synthesis and structural optimization, highlight its potential as a lead compound for the development of novel therapeutics. Continued research efforts will be crucial to fully unlock its therapeutic potential and to bring it closer to clinical realization.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk